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Compound of Interest

Compound Name: Ammonium bisulfide

Cat. No.: B084208

An In-depth Technical Guide to Ammonium Bisulfide: CAS Number and Hazards

Introduction

Ammonium bisulfide, also known as ammonium hydrosulfide, is a chemical compound that is
encountered in various industrial settings, particularly in petroleum refining.[1] It is formed by
the reaction of ammonia and hydrogen sulfide.[1] This guide provides a comprehensive
overview of its Chemical Abstracts Service (CAS) number, physicochemical properties, and
associated hazards for researchers, scientists, and drug development professionals.

Chemical Identification
« CAS Number: 12124-99-1[1][2][3][4]

e Synonyms: Ammonium hydrogen sulfide, ammonium hydrosulfide, ammonium sulfhydrate[3]

[5]
e Molecular Formula: NH4SH[2]
» Molecular Weight: 51.11 g/mol [2][3]

Physicochemical Properties

The physical and chemical properties of ammonium bisulfide are summarized in the table
below.
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Property Value Reference

White to yellowish hygroscopic
Appearance crystals or a clear, yellowish [21[31[5]
liquid solution.[2][3][5]

Odor Characteristic odor.[5] [5]
Density 1.17 g/cm3[3] [3]
Solubility in Water 128.1 g/100 g H20 at 0°C.[3] [3]

] o Approximately 350 mm Hg at
Dissociation Pressure [3]
room temperature.[3]

Decomposes at room
Stability temperature into ammoniaand  [1][5]
hydrogen sulfide.[1][5]

Hazard Identification and Classification

Ammonium bisulfide is a hazardous substance with multiple risk factors. The GHS
classification provides a standardized summary of these hazards.

GHS Classification
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Hazard
Pictogram(s) Signal Word GHS Code(s) Reference(s)
Statement(s)

Corrosive,
Causes severe

Danger skin burns and H314 [2]

eye damage.[2]

Irritant,
Environmental

Hazard

Harmful in
contact with skin.  H312 [2]

[2]

Toxic if
H301
swallowed.

Very toxic to
o H400 [2]
aquatic life.[2]

Contact with acid
liberates toxic AUHO031

gas.

Health Hazards

Ammonium bisulfide is severely irritating and corrosive to the eyes, skin, and respiratory
tract.[2][5] It can be absorbed into the body through the skin, by inhalation, and by ingestion.[5]

» Skin Contact: Causes severe skin burns and can be harmful if absorbed through the skin.[2]

[6]
o Eye Contact: Can cause severe eye damage.[2][6]

 Inhalation: Inhalation of vapors can cause severe irritation to the respiratory tract, potentially
leading to lung damage (pulmonary edema).[5][6][7] A harmful concentration of the
substance in the air can be reached very quickly upon evaporation at 20°C.[5]

» Ingestion: May cause severe gastrointestinal burns.[6]

Fire and Explosion Hazards
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Ammonium bisulfide is a combustible material.[5] It can react violently with oxidants, creating
a fire or explosion hazard.[2][5] In the event of a fire, it gives off irritating or toxic fumes and
gases, including ammonia, hydrogen sulfide, sulfur oxides, and nitrogen oxides.[5]

Reactivity and Stability

Ammonium bisulfide is known for its thermal instability, readily decomposing into ammonia
and hydrogen sulfide gas at room temperature.[1][5] This decomposition is a reversible
reaction.[1] It reacts with acids to produce toxic hydrogen sulfide and sulfur oxides.[2][5] The
substance is also corrosive to metals such as aluminum.[8][9]

Logical Relationship of Hazards

The following diagram illustrates the key hazardous reactions and decomposition pathways of
ammonium bisulfide.
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Caption: Hazardous reactions of Ammonium Bisulfide.
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Experimental Protocols and Safe Handling

While detailed experimental protocols are specific to individual research designs, the following
guidelines for safe handling and emergency procedures are universally applicable.

Methodology for Safe Handling

A general workflow for handling ammonium bisulfide should prioritize minimizing exposure

and preparing for emergencies.
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<l>

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

:

2. Work in a Well-Ventilated Area
(Fume Hood)

:

3. Handle with Care
Avoid contact with skin, eyes, and clothing

:

4. Store Properly
Cool, dry, well-ventilated area, away from acids and oxidants

5. Spill Response Plan
Have spill kit ready

:

6. Dispose of Waste Properly
Follow institutional guidelines

Click to download full resolution via product page

Caption: Safe handling workflow for Ammonium Bisulfide.

Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles or a face shield are mandatory.[10][11]

Skin Protection: Wear protective gloves (e.g., neoprene) and a lab coat or chemical-resistant
suit.[5][11]

Respiratory Protection: Use a self-contained breathing apparatus (SCBA) or ensure local
exhaust ventilation is adequate.[5][7]

Storage

Store ammonium bisulfide in a cool, dry, and well-ventilated area.[5] Keep containers tightly

closed and separated from acids, oxidants, and food and feedstuffs.[5][12]

First Aid Measures

In case of skin contact: Immediately flush the skin with plenty of water and remove
contaminated clothing. Seek medical attention.[7]

In case of eye contact: Immediately flush eyes with large amounts of water for at least 15
minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[7][10]

If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek medical attention.[7][10]

If swallowed: Rinse the mouth. Do NOT induce vomiting. Seek immediate medical attention.
[13]

Conclusion

Ammonium bisulfide is a hazardous chemical that requires careful handling due to its

corrosive nature, toxicity, and reactivity. Understanding its properties and the associated risks is

crucial for ensuring the safety of laboratory and industrial personnel. Adherence to strict safety

protocols, including the use of appropriate personal protective equipment and proper storage,

Is essential when working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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